Cas no 132203-26-0 (Benzenepropanenitrile, β-hydroxy-, (βS)-)

Benzenepropanenitrile, β-hydroxy-, (βS)- structure
132203-26-0 structure
Product name:Benzenepropanenitrile, β-hydroxy-, (βS)-
CAS No:132203-26-0
MF:C9H9NO
MW:147.174
CID:4531261
PubChem ID:11084031

Benzenepropanenitrile, β-hydroxy-, (βS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, β-hydroxy-, (βS)-
    • Inchi: InChI=1S/C9H9NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6H2
    • InChI Key: HILDHWAXSORHRZ-UHFFFAOYSA-N
    • SMILES: OC(CC#N)c1ccccc1

Computed Properties

  • Exact Mass: 147.068413911g/mol
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44Ų

Benzenepropanenitrile, β-hydroxy-, (βS)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3450962-0.5g
(3S)-3-hydroxy-3-phenylpropanenitrile
132203-26-0 95.0%
0.5g
$691.0 2025-03-18
Enamine
EN300-3450962-0.1g
(3S)-3-hydroxy-3-phenylpropanenitrile
132203-26-0 95.0%
0.1g
$306.0 2025-03-18
Enamine
EN300-3450962-0.25g
(3S)-3-hydroxy-3-phenylpropanenitrile
132203-26-0 95.0%
0.25g
$438.0 2025-03-18
Enamine
EN300-3450962-1.0g
(3S)-3-hydroxy-3-phenylpropanenitrile
132203-26-0 95.0%
1.0g
$884.0 2025-03-18
1PlusChem
1P01EMW1-50mg
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE
132203-26-0 95%
50mg
$306.00 2023-12-22
Aaron
AR01EN4D-1g
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE
132203-26-0 95%
1g
$1241.00 2025-02-10
Aaron
AR01EN4D-100mg
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE
132203-26-0 95%
100mg
$446.00 2025-02-10
Aaron
AR01EN4D-2.5g
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE
132203-26-0 95%
2.5g
$2411.00 2023-12-16
Aaron
AR01EN4D-5g
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE
132203-26-0 95%
5g
$3554.00 2023-12-16
1PlusChem
1P01EMW1-500mg
(3S)-3-HYDROXY-3-PHENYLPROPANENITRILE
132203-26-0 95%
500mg
$916.00 2023-12-22

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